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Compound of Interest

Compound Name:
trans-4'-Pentyl-(1,1'-

bicyclohexyl)-4-carboxylic acid

Cat. No.: B153627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of trans-4'-pentyl-bicyclohexyl-

carboxylic acid, a versatile organic compound with significant applications in materials science

and potential pharmacological activities. This document details its chemical structure,

physicochemical properties, synthesis methodologies, and analytical characterization.

Furthermore, it explores its established role as a liquid crystal intermediate and investigates its

potential as an anti-inflammatory, analgesic, and antifungal agent through the inhibition of

lanosterol 14α-demethylase. Detailed experimental protocols, quantitative data, and pathway

visualizations are provided to support further research and development.

Chemical Structure and Properties
trans-4'-Pentyl-bicyclohexyl-carboxylic acid is an organic compound featuring a bicyclohexyl

core substituted with a pentyl group and a carboxylic acid moiety in a trans configuration.[1]

Chemical Structure:

Caption: Chemical structure of trans-4'-pentyl-bicyclohexyl-carboxylic acid.

Table 1: Physicochemical Properties
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Property Value Reference

IUPAC Name
(1r,4r)-4′-Pentyl-1,1′-

bi(cyclohexyl)-4-carboxylic acid
[2]

CAS Number 65355-33-1 [1]

Molecular Formula C₁₈H₃₂O₂ [1]

Molecular Weight 280.45 g/mol [1]

Appearance White to off-white solid

Density (Predicted) 0.980 ± 0.06 g/cm³ [3]

Boiling Point (Predicted) 400.2 ± 13.0 °C [3]

Flash Point 193 °C [3]

pKa (Predicted) 4.90 ± 0.10

Vapor Pressure 1.6E-07 mmHg at 25°C [3]

Solubility Soluble in organic solvents [1]

Synthesis of trans-4'-Pentyl-bicyclohexyl-carboxylic
Acid
The synthesis of trans-4'-pentyl-bicyclohexyl-carboxylic acid can be achieved through various

routes, with methods developed for both laboratory and industrial scales. A common approach

involves a two-stage process starting from a substituted benzoic acid derivative.

General Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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